1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: 1-(5,6-dimethylbenzimidazol-1-yl)-3,3-diphenylpropan-1-one
• InChI: InChI=1S/C24H22N2O/c1-17-13-22-23(14-18(17)2)26(16-25-22)24(27)15-21(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-14,16,21H,15H2,1-2H3
• InChI Key: KFIRKPCRJNASCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H22N2O
• Molecular Weight: 354.4 g/mol

Description

1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole, also known as DPBIM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPBIM is a benzimidazole derivative and its chemical formula is C25H22N2O.

Scientific Research Applications

1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to have potent antibacterial activity against Gram-positive bacteria. In addition, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of 1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole in its anticancer activity has been extensively studied. It has been found to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade. This compound also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases. In its antibacterial activity, this compound has been found to disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity towards normal cells, making it a promising candidate for cancer treatment. It has been shown to induce cell cycle arrest in cancer cells, leading to their death. This compound has also been found to inhibit the growth of bacterial biofilms, which are known to be resistant to conventional antibiotics.

Advantages and Limitations for Lab Experiments

1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole has several advantages for lab experiments, including its high purity and stability, as well as its low toxicity towards normal cells. However, its synthesis method is complex and requires specialized equipment and expertise. In addition, this compound’s efficacy may vary depending on the type of cancer or bacteria being studied.

Future Directions

There are several future directions for research on 1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole. One potential application is its use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to optimize the synthesis method of this compound and to investigate its efficacy against different types of cancer and bacteria. Finally, research is needed to determine the potential side effects of this compound and to develop strategies to mitigate them.

Synthesis Methods

1-(3,3-diphenylpropanoyl)-5,6-dimethyl-1H-benzimidazole can be synthesized through a multistep reaction process that involves the condensation of 2-amino-3,4-dimethylimidazole with 3,3-diphenylpropionic acid chloride. The resulting product is then subjected to a cyclization reaction with the help of a base. The final product is obtained through purification and recrystallization processes. This synthesis method has been optimized to ensure high yield and purity of this compound.